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Compound of Interest

Compound Name: 1-Azidoadamantane

Cat. No.: B1269512 Get Quote

An In-depth Technical Guide to 1-
Azidoadamantane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Azidoadamantane, a versatile

building block in organic synthesis and drug discovery. The document details its

physicochemical properties, outlines a key synthetic protocol, and explores its applications in

various research and development fields.

Physicochemical Properties of 1-Azidoadamantane
1-Azidoadamantane is a white to off-white crystalline powder.[1] Its rigid, three-dimensional

adamantane core provides exceptional stability.[1] The key quantitative properties of 1-
Azidoadamantane are summarized in the table below.
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Property Value References

Molecular Formula C₁₀H₁₅N₃ [1][2][3][4]

Molecular Weight 177.25 g/mol [1][2][3][4][5]

Melting Point 80 - 82 °C [1][3]

Appearance
White to off-white crystalline

powder
[1]

Purity ≥ 96.5% (GC) [1]

CAS Number 24886-73-5 [1][3]

Experimental Protocol: Synthesis of 1-
Azidoadamantane
A documented method for synthesizing 1-Azidoadamantane involves the reaction of 1,3-

dehydroadamantane with an anhydrous solution of hydrogen azide in diethyl ether.[6] This

method is noted for its simplicity, safety, and high yield under mild conditions.[6]

Materials:

1,3-dehydroadamantane

Dry sodium azide

Concentrated sulfuric acid

Diethyl ether

2-propanol (for recrystallization)

Methodology:

Preparation of Anhydrous Hydrogen Azide Solution: Anhydrous hydrogen azide is generated

in diethyl ether through the reaction of dry sodium azide with concentrated sulfuric acid.[6] It
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is crucial that the resulting hydrogen azide is immediately dissolved in diethyl ether to ensure

the safety of the subsequent steps.[6]

Reaction: The synthesis of 1-Azidoadamantane is achieved through the alkylation of

hydrogen azide with 1,3-dehydroadamantane.[6] The reaction is performed in diethyl ether at

a temperature of 20-40°C for 10-20 minutes.[6] The molar ratio of 1,3-dehydroadamantane

to hydrogen azide should be maintained at 1:2-2.7.[6]

Purification: The resulting 1-Azidoadamantane is purified by recrystallization from 2-

propanol, yielding the final product with an 85-90% yield.[6]

Workflow for the Synthesis of 1-Azidoadamantane:
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Preparation of Hydrogen Azide Solution

Synthesis of 1-Azidoadamantane

Purification

Dry Sodium Azide

Anhydrous Hydrogen Azide in Diethyl Ether

Reaction
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Reaction
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Recrystallization from 2-propanol
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Caption: Workflow for the synthesis of 1-Azidoadamantane.

Applications in Research and Development
1-Azidoadamantane is a valuable reagent in several areas of chemical and pharmaceutical

research due to its unique structural and reactive properties.
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Organic Synthesis: It serves as a versatile building block for creating complex organic

molecules, particularly in the development of pharmaceuticals and agrochemicals.[1]

Click Chemistry: The azide functional group makes it a key component in click chemistry

reactions, which are prized for their efficiency and are widely used in drug discovery and

materials science.[1]

Bioconjugation: Researchers utilize 1-Azidoadamantane to attach biomolecules to other

molecules or surfaces, which can enhance the functionality of therapeutic agents.[1]

Material Science: The stable adamantane structure is leveraged in the development of novel

polymers and other materials with enhanced properties.[1]

Logical Relationship of 1-Azidoadamantane's Applications:

Application Fields Outcomes
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Caption: Applications of 1-Azidoadamantane in various scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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